Cas no 474329-72-1 (tert-butyl 4-2-nitro-4-(trifluoromethyl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-2-nitro-4-(trifluoromethyl)phenylpiperazine-1-carboxylate
• CAS No: 474329-72-1
• MF: C₁₆H₂₀F₃N₃O₄
• MW: 375.342914581299
• MDL: MFCD06408845
• CID: 930986
• PubChem ID: 53426214
• Update Time: 2025-05-24

tert-butyl 4-2-nitro-4-(trifluoromethyl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-(2-Nitro-4-trifluoromethyl-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(2-nitro-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate
• tert-butyl 4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine-1-carboxylate
• tert-butyl 4-2-nitro-4-(trifluoromethyl)phenylpiperazine-1-carboxylate
• DTXSID50699125
• EN300-26271325
• DB-344201
• 474329-72-1
• tert-butyl 4-(2-nitro-4-(trifluoro-methyl)phenyl)piperazine-1-carboxylate
• F95614
• SCHEMBL3730926

• MDL： MFCD06408845
• Inchi： 1S/C16H20F3N3O4/c1-15(2,3)26-14(23)21-8-6-20(7-9-21)12-5-4-11(16(17,18)19)10-13(12)22(24)25/h4-5,10H,6-9H2,1-3H3
• InChI Key： IHQGBVYFZMSBRF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCN(C(=O)OC(C)(C)C)CC1)(F)F

Computed Properties

• Exact Mass: 375.14059061g/mol
• Monoisotopic Mass: 375.14059061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on tert-butyl 4-2-nitro-4-(trifluoromethyl)phenylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-nitro-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate (CAS 474329-72-1)

tert-butyl 4-(2-nitro-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate (CAS 474329-72-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are known for their versatility in drug discovery and development. The presence of both nitro and trifluoromethyl groups enhances its reactivity, making it a valuable intermediate for constructing complex molecular architectures.

The structural uniqueness of tert-butyl 4-(2-nitro-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate lies in its tert-butyl carbamate protection, which provides stability during synthetic processes. Researchers often employ this compound in the synthesis of heterocyclic compounds and bioactive molecules, particularly those targeting neurological and metabolic pathways. Its CAS number, 474329-72-1, is frequently searched in chemical databases, reflecting its relevance in modern medicinal chemistry.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced bioavailability and metabolic stability. This trend aligns with the growing interest in fluorinated pharmaceuticals, a topic dominating scientific discussions and patent filings. The nitro group in this compound further allows for selective reductions, enabling the creation of amino derivatives—a key step in developing novel therapeutics.

From an industrial perspective, tert-butyl 4-(2-nitro-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate is synthesized under controlled conditions to ensure high purity, a critical factor for its application in high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques such as HPLC and NMR spectroscopy are routinely used to verify its identity and quality, addressing common queries from quality control professionals.

Environmental and regulatory considerations are also pivotal when handling this compound. While not classified as hazardous, proper storage in anhydrous conditions is recommended to prevent degradation. This aligns with the broader industry shift toward green chemistry practices, a frequently searched topic among synthetic chemists aiming to minimize waste and improve sustainability.

The compound’s role in peptide coupling reactions and catalysis further expands its utility. Recent publications highlight its use in metal-free synthesis methodologies, addressing the search interest in eco-friendly catalytic systems. Such applications underscore its importance in both academic and industrial research settings.

In summary, tert-butyl 4-(2-nitro-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate (CAS 474329-72-1) represents a multifaceted tool for chemists exploring drug-like molecules and functional materials. Its structural features and synthetic flexibility continue to inspire innovations across chemical disciplines, making it a subject of ongoing scientific inquiry and database searches.